4-Cyano-3-hydroxy-N-methylbenzamide

• Molecular Formula: C9H8N2O2
• Molecular Weight: 176.17 g/mol
• IUPAC Name: 4-cyano-3-hydroxy-N-methylbenzamide
• InChI: InChI=1S/C9H8N2O2/c1-11-9(13)6-2-3-7(5-10)8(12)4-6/h2-4,12H,1H3,(H,11,13)
• InChI Key: SVWXDASEXJRCAC-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=CC(=C(C=C1)C#N)O

Description

4-Cyano-3-hydroxy-N-methylbenzamide is a benzamide derivative characterized by a cyano group (-CN) at the para position (C4), a hydroxyl group (-OH) at the meta position (C3), and an N-methyl amide functional group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Cyano-3-hydroxy-N-methylbenzamide can be achieved through several methods. One common approach involves the direct condensation of 4-cyanobenzoic acid with N-methylhydroxylamine under acidic conditions. The reaction typically requires a catalyst, such as sulfuric acid, and is carried out at elevated temperatures to facilitate the formation of the amide bond.

Another method involves the cyanoacetylation of N-methylhydroxylamine with 4-cyanobenzoyl chloride. This reaction is performed in the presence of a base, such as triethylamine, to neutralize the hydrochloric acid byproduct and drive the reaction to completion .

Industrial Production Methods

In an industrial setting, the production of 4-Cyano-3-hydroxy-N-methylbenzamide may involve continuous flow processes to enhance efficiency and yield. The use of solid acid catalysts, such as diatomite earth immobilized with Lewis acidic ionic liquids, can provide a green and sustainable approach to the synthesis of benzamide derivatives .

Chemical Reactions Analysis

Types of Reactions

4-Cyano-3-hydroxy-N-methylbenzamide undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to a carbonyl group using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: The cyano group can be reduced to an amine group using reducing agents such as lithium aluminum hydride or hydrogen gas in the presence of a catalyst.

Substitution: The hydroxyl group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4) in acidic or neutral conditions.

Reduction: Lithium aluminum hydride (LiAlH4) in anhydrous ether or hydrogen gas (H2) with a palladium catalyst.

Substitution: Nucleophiles such as halides (Cl-, Br-) in the presence of a base like sodium hydroxide (NaOH).

Major Products Formed

Oxidation: 4-Cyano-3-oxo-N-methylbenzamide.

Reduction: 4-Amino-3-hydroxy-N-methylbenzamide.

Substitution: 4-Cyano-3-halogen-N-methylbenzamide (where halogen can be Cl, Br, etc.).

Scientific Research Applications

4-Cyano-3-hydroxy-N-methylbenzamide has several applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex organic molecules and heterocycles.

Biology: It is used in the study of enzyme inhibition and protein-ligand interactions.

Industry: Utilized in the production of specialty chemicals and materials with specific functional properties

Mechanism of Action

The mechanism of action of 4-Cyano-3-hydroxy-N-methylbenzamide involves its interaction with specific molecular targets, such as enzymes or receptors. The cyano group can act as an electrophile, forming covalent bonds with nucleophilic sites on proteins or other biomolecules. The hydroxyl group can participate in hydrogen bonding, enhancing the compound’s binding affinity and specificity. These interactions can modulate the activity of the target molecules, leading to various biological effects .

Comparison with Similar Compounds

Structural and Electronic Comparisons

The table below summarizes key structural and electronic differences between 4-cyano-3-hydroxy-N-methylbenzamide and related benzamides:

Compound Name	Substituents (Positions)	Electron Effects	Dihedral Angle (Amide vs. Ring)	Key Interactions
4-Cyano-3-hydroxy-N-methylbenzamide	-CN (C4), -OH (C3), -NMeCONH2	Strong EWG (-CN), moderate EWG (-OH)	Not reported (inferred <10°)	O–H⋯O, C–H⋯N, dipole (CN)
4-Hydroxy-N-methylbenzamide	-OH (C4), -NMeCONH2	Moderate EWG (-OH)	3.0–4.0°	O–H⋯O, weak C–H⋯N
4-Methoxy-N-methylbenzamide	-OMe (C4), -NMeCONH2	Moderate EDG (-OMe)	10.6°	N–H⋯O, C–H⋯O, C–H⋯C
N-(2-Hydroxy-1,1-dimethylethyl)-3-methylbenzamide	-Me (C3), -N(CH2C(OH)Me2)	Steric bulk, N,O-bidentate directing group	Not reported	Hydrogen bonding (N,O groups)

Key Observations:

• Substituent Effects: The cyano group (-CN) in 4-cyano-3-hydroxy-N-methylbenzamide is a strong electron-withdrawing group (EWG), which increases the acidity of the adjacent hydroxyl group compared to 4-hydroxy-N-methylbenzamide. In contrast, the methoxy group (-OMe) in 4-methoxy-N-methylbenzamide acts as an electron-donating group (EDG), reducing ring electrophilicity .
• Dihedral Angles: The smaller dihedral angles (3.0–4.0°) observed in 4-hydroxy-N-methylbenzamide indicate near-planar alignment between the amide group and benzene ring, promoting stronger intermolecular interactions. The larger angle (10.6°) in 4-methoxy-N-methylbenzamide suggests reduced planarity due to steric effects of the methoxy group .

Hydrogen Bonding and Crystal Packing

• 4-Hydroxy-N-methylbenzamide : Forms infinite chains via O–H⋯O hydrogen bonds and weak C–H⋯N interactions. The planar structure enhances packing efficiency.
• 4-Methoxy-N-methylbenzamide : Stabilized by N–H⋯O and C–H⋯O interactions, creating a 3D network. The methoxy group’s steric bulk disrupts planarity, reducing hydrogen-bonding efficiency.
• 4-Cyano-3-hydroxy-N-methylbenzamide (Inferred): The hydroxyl group likely participates in O–H⋯O hydrogen bonds, while the cyano group may engage in dipole-dipole interactions or act as a weak hydrogen bond acceptor (C≡N⋯H). This could lead to distinct crystal architectures compared to analogs.